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Get Quote

The table below summarizes key technical data for the research compound Carebastine:

Property Value/Description

CAS Number 90729-42-3 [1] [2] [3]

Molecular
Formula

C₃₂H₃₇NO₄ [1] [2] [3]

Molecular Weight 499.64 g/mol [1] [2] [3]

Melting Point 178-180°C [1] [2]

Appearance White to light yellow crystalline solid [1] [2] [4]

Storage Condition -20°C Freezer [1] [2] [4]

Solubility Soluble in DMF (25 mg/ml); sparingly soluble in DMSO and Ethanol (2 mg/ml) [1]
[2]

pKa 4.16 ± 0.10 (Predicted) [1] [2]
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Pharmacological Role and Synthesis

Mode of Action and Significance Carebastine is not a prodrug itself but is the active carboxylic acid

metabolite of Ebastine [3] [5] [6]. After oral administration, Ebastine is rapidly and extensively metabolized

in the liver, primarily by the cytochrome P450 3A4 (CYP3A4) enzyme, into Carebastine [6] [7]. This active

metabolite is responsible for the vast majority of Ebastine's therapeutic H1 receptor antagonism (inverse

agonism) effects [8] [6]. As a second-generation antihistamine metabolite, Carebastine is designed to be

hydrophilic, which limits its penetration of the blood-brain barrier, resulting in effective peripheral action

with minimal sedative side effects [6].

The following diagram illustrates the metabolic relationship and key attributes of Carebastine:
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Synthesis and Patented Processes The synthesis of Carebastine is documented in several patents. One

common synthetic route involves a multi-step process starting from key intermediates like 4-

(diphenylmethoxy)piperidine and an ester derivative of a phenylbutanoyl precursor [9] [5]. The final step

typically involves the hydrolysis of an ester intermediate to yield the active carboxylic acid compound,

Carebastine [5]. Alternative, biotechnological methods for preparation using microorganisms of the genus

Cunninghamella have also been described [10].

Research-Use Specifications

For experimental reproducibility, note that Carebastine should be stored at -20°C [1] [2] [4]. Solubility can

be a practical challenge; DMF is a good solvent for preparing stock solutions, while solutions in DMSO or
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ethanol are more limited [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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